Cas no 1705690-29-4 (4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine)

• Product Name: 4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine
• CAS No: 1705690-29-4
• MF: C₂₂H₂₉N₃O₂
• MW: 367.484565496445
• CID: 6258016
• PubChem ID: 90616464
• Update Time: 2025-06-08

4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine
• [4-(4-methoxypiperidin-1-yl)piperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone
• 4-methoxy-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine
• F6442-6543
• 1705690-29-4
• AKOS025089878

• Inchi： 1S/C22H29N3O2/c1-27-21-10-16-24(17-11-21)20-8-14-25(15-9-20)22(26)18-4-6-19(7-5-18)23-12-2-3-13-23/h2-7,12-13,20-21H,8-11,14-17H2,1H3
• InChI Key： LFYZIKAPUHDWEM-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CCN(C(C2C=CC(=CC=2)N2C=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 367.22597718g/mol
• Monoisotopic Mass: 367.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.7Ų

Additional information on 4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine

Introduction to 4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine (CAS No. 1705690-29-4) in Modern Chemical and Pharmaceutical Research

4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine, identified by the CAS number 1705690-29-4, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines a benzoyl group with a bipiperidine core, further functionalized by a methoxy substituent and a pyrrole moiety. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The bipiperidine scaffold is particularly noteworthy due to its prevalence in medicinal chemistry, where it serves as a privileged structure in drug design. Its ability to engage with biological targets through multiple hydrogen bonding interactions and favorable lipophilicity makes it an attractive moiety for modulating pharmacological activity. In the case of 4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine, the presence of the benzoyl group introduces additional potential binding sites, enhancing its versatility in molecular recognition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater precision. Studies suggest that 4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for addressing neurological disorders and inflammatory conditions. The methoxy group, in particular, has been shown to modulate electronic properties and solubility, thereby influencing drug-like characteristics.

The pyrrole ring within the molecule adds another layer of complexity, as it can participate in π-stacking interactions and metal coordination, which are critical for drug-receptor binding. This structural motif is also found in natural products and bioactive molecules, further supporting its biological relevance. Researchers are increasingly leveraging such structural features to design molecules with enhanced selectivity and reduced side effects.

In the context of drug discovery, 4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine represents an excellent example of how combinatorial chemistry and medicinal chemistry can converge to produce novel therapeutic entities. Its synthesis involves multi-step organic transformations, including condensation reactions and functional group interconversions, which are well-suited for scalable production processes. The benzoyl group can serve as an anchor point for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties.

Moreover, the bipiperidine core is known to enhance oral bioavailability by improving membrane permeability. This characteristic is particularly valuable in pharmaceutical development, where achieving optimal drug delivery is paramount. The pyrrole substituent further contributes to this profile by influencing metabolic stability and pharmacokinetic behavior. Together, these features make 4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine a compelling candidate for further investigation.

Current research efforts are focused on exploring the pharmacological potential of this compound through both in vitro and in vivo studies. Preliminary data indicate that it may interact with targets involved in pain signaling, neuroprotection, and anti-inflammatory pathways. These findings align with the growing interest in developing small molecule modulators that can selectively target specific disease-related pathways without compromising overall physiological balance.

The role of computational tools in optimizing such molecules cannot be overstated. Advanced algorithms can predict binding modes, estimate affinity constants, and identify potential liabilities early in the discovery process. This approach not only accelerates the rate of discovery but also reduces costs associated with experimental screening. By integrating computational methods with experimental validation, researchers can efficiently navigate the complex landscape of drug design.

Another exciting aspect of 4-methoxy-1'-4-(1H-pyrrol-1-yl)benzoyl-1,4'-bipiperidine is its potential as a scaffold for developing next-generation therapeutics. Its modular structure allows for easy modification at multiple sites, enabling chemists to fine-tune properties such as potency, selectivity, and pharmacokinetics. This flexibility is crucial for addressing the diverse needs of modern medicine, where personalized treatment approaches are becoming increasingly prevalent.

In conclusion, 4-methoxy-1'-4-(1H-pyrrol-1-y]benzoyl-l , -bipiperidine (CAS No . 1705690 -29 - 9 ) represents a significant advancement i n chemical research with promising applications i n pharmaceutical development . Its unique structural features , combined w ith recent i ndications o f biological activity , position it as a valuable candidate f or further exploration . As research continues to uncover new therapeutic possibilities , compounds like these will play an increasingly important role i n shaping t he future o f medicine . p >